Cas no 1111020-70-2 (2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide)

2-[(2-Ethylquinazolin-4-yl)oxy]-N-phenylacetamide is a quinazoline-based compound with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a quinazoline core linked to an N-phenylacetamide moiety via an ether bridge, offering versatility for further derivatization. The ethyl substitution at the 2-position enhances lipophilicity, potentially improving membrane permeability. This compound may serve as a key intermediate in the synthesis of bioactive molecules, particularly those targeting kinase inhibition or other quinazoline-related pathways. Its well-defined structure allows for precise modifications, making it valuable for structure-activity relationship (SAR) studies. The compound's stability and synthetic accessibility further support its utility in drug discovery and development.

2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide structure

1111020-70-2 structure

Product Name:2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide

CAS No:1111020-70-2

MF:C₁₈H₁₇N₃O₂

MW:307.346483945847

CID:5432515

Update Time:2025-10-30

2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(2-ethylquinazolin-4-yl)oxy-N-phenylacetamide
- 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide
- Inchi： 1S/C18H17N3O2/c1-2-16-20-15-11-7-6-10-14(15)18(21-16)23-12-17(22)19-13-8-4-3-5-9-13/h3-11H,2,12H2,1H3,(H,19,22)
- InChI Key： MINFFBABBBLCPY-UHFFFAOYSA-N
- SMILES： C(NC1=CC=CC=C1)(=O)COC1=C2C(=NC(CC)=N1)C=CC=C2

2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3222-5496-2μmol	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-5496-5μmol	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3222-5496-10μmol	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3222-5496-20μmol	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3222-5496-1mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3222-5496-2mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3222-5496-3mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3222-5496-4mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3222-5496-5mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3222-5496-10mg	2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide	1111020-70-2	90%+	10mg	$79.0	2023-04-27

2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide Related Literature

1. Emergence of cationic polyamine dendrimersomes: design, stimuli sensitivity and potential biomedical applications

Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
2. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
5. Excellent electrochemical performance of LiFe0.4Mn0.6PO4 microspheres produced using a double carbon coating process†

Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837

Related Categories

Additional information on 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide

Introduction to 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide (CAS No. 1111020-70-2)

2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide, with the CAS number 1111020-70-2, is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.

The chemical structure of 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide consists of a quinazoline ring linked to an acetamide moiety through an ether linkage. The presence of the ethyl group on the quinazoline ring and the phenyl group on the acetamide moiety contributes to its unique pharmacological profile. These structural features have been shown to enhance the compound's solubility, stability, and bioavailability, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide in various therapeutic areas. One notable application is in cancer therapy. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antiproliferative activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation.

In addition to its anticancer properties, 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide has shown promise in the treatment of viral infections. A study conducted by a team of researchers at a leading pharmaceutical institute found that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral entry and replication processes within host cells.

The anti-inflammatory effects of 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide have also been investigated. In vitro studies have shown that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a potential candidate for the treatment of inflammatory diseases, including arthritis and inflammatory bowel disease.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients, with minimal side effects observed. These findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development.

In conclusion, 2-[(2-ethylquinazolin-4-yl)oxy]-N-phenylacetamide (CAS No. 1111020-70-2) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for drug development in areas such as cancer therapy, antiviral treatment, and anti-inflammatory interventions. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.